molecular formula C18H14N4OS2 B276885 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

Cat. No. B276885
M. Wt: 366.5 g/mol
InChI Key: MWWNNLOZKYEYNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, this compound has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and β-glucuronidase.
Biochemical and Physiological Effects
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been reported to have biochemical and physiological effects. It has been shown to inhibit the growth of different types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. In addition, this compound has been shown to have antimicrobial activity against different strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential applications in various fields, including cancer research and microbiology. In addition, this compound has been reported to have low toxicity, which makes it a promising candidate for further studies.
However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy. In addition, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for the research on 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide. One of the future directions is to investigate its potential applications in drug delivery systems, as this compound has been reported to have low toxicity and high stability. In addition, further studies are needed to fully understand the mechanism of action and potential side effects of this compound. Finally, the development of new synthesis methods for this compound may lead to the discovery of new derivatives with improved efficacy and bioavailability.
Conclusion
In conclusion, 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further studies are needed to fully understand the potential applications of this compound and to develop new derivatives with improved efficacy and bioavailability.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been reported in the literature using different methods. One of the commonly used methods involves the reaction of 2-mercaptobenzimidazole with 4-phenyl-2-aminothiazole in the presence of acetic anhydride and triethylamine. The reaction yields 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide as a yellow solid with a high yield.

Scientific Research Applications

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been studied for its potential applications in various fields. It has been reported to have antimicrobial, anticancer, and antitumor activities. In addition, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.

properties

Molecular Formula

C18H14N4OS2

Molecular Weight

366.5 g/mol

IUPAC Name

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

InChI

InChI=1S/C18H14N4OS2/c23-16(11-25-17-19-13-8-4-5-9-14(13)20-17)22-18-21-15(10-24-18)12-6-2-1-3-7-12/h1-10H,11H2,(H,19,20)(H,21,22,23)

InChI Key

MWWNNLOZKYEYNY-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NC4=CC=CC=C4N3

Canonical SMILES

C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NC4=CC=CC=C4N3

Origin of Product

United States

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